![molecular formula C18H19N5O2S B2782239 N-(2-ethoxyphenyl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide CAS No. 874467-30-8](/img/structure/B2782239.png)
N-(2-ethoxyphenyl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxyphenyl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Contamination and Removal
Contamination and Removal Techniques : Persistent organic pollutants, including pharmaceutical compounds with complex structures, pose environmental risks. Research on the contamination and removal of such compounds focuses on the development of cleaner, more sustainable technologies. Techniques like adsorption, Fenton/photo-Fenton processes, and photocatalytic degradation are explored for their efficiency in removing these contaminants from water sources. The goal is to achieve sustainable development in technology that balances feasibility, cost, and environmental impact (Prasannamedha & Senthil Kumar, 2020).
Pharmaceutical Metabolism
Metabolic Pathways and Genetic Differences : The metabolism of pharmaceuticals, such as paracetamol, involves complex pathways including glucuronidation, sulfation, and oxidation. Understanding these pathways and the genetic differences in metabolism can highlight potential susceptibility to toxicity and efficacy in therapeutics. This area of research underscores the importance of personalized medicine and the need for careful consideration of genetic profiles in drug administration (Li-zi Zhao & G. Pickering, 2011).
Development of Novel Therapeutic Compounds
Novel Antidepressants : Research into novel antidepressants, including the exploration of NMDA receptor antagonists and AMPA receptor agonists, reflects the ongoing search for more effective and rapid treatments for depression. Such studies are crucial for developing new medications with fewer side effects and faster onset of therapeutic effects. This research highlights the potential for compounds with novel mechanisms of action to contribute to future therapeutic applications (Chun Yang et al., 2012).
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-3-25-16-10-5-4-9-15(16)19-17(24)12-26-18-20-21-22-23(18)14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRBLHKWWGYSVAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NN=NN2C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.